Cas no 898753-39-4 (4'-Chloro-3-(2,5-dimethylphenyl)propiophenone)
898753-39-4 structure
Product Name:4'-Chloro-3-(2,5-dimethylphenyl)propiophenone
CAS No:898753-39-4
MF:C17H17ClO
MW:272.769284009933
CID:871123
PubChem ID:24726341
Update Time:2025-04-19
4'-Chloro-3-(2,5-dimethylphenyl)propiophenone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-chlorophenyl)-3-(2,5-dimethylphenyl)propan-1-one
- 4'-Chloro-3-(2,5-dimethylphenyl)propiophenone
- 898753-39-4
- AKOS016021623
- DTXSID30644734
- MFCD03843729
-
- MDL： MFCD03843729
- Inchi： 1S/C17H17ClO/c1-12-3-4-13(2)15(11-12)7-10-17(19)14-5-8-16(18)9-6-14/h3-6,8-9,11H,7,10H2,1-2H3
- InChI Key： GIEZBHZHQHFROA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(CCC1C=C(C)C=CC=1C)=O
Computed Properties
- Exact Mass: 272.0967929g/mol
- Monoisotopic Mass: 272.0967929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 17.1Ų
4'-Chloro-3-(2,5-dimethylphenyl)propiophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206483-1g |
4'-chloro-3-(2,5-dimethylphenyl)propiophenone |
898753-39-4 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206483-2g |
4'-chloro-3-(2,5-dimethylphenyl)propiophenone |
898753-39-4 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206483-5g |
4'-chloro-3-(2,5-dimethylphenyl)propiophenone |
898753-39-4 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| TRC | C100400-250mg |
4'-Chloro-3-(2,5-dimethylphenyl)propiophenone |
898753-39-4 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | C100400-500mg |
4'-Chloro-3-(2,5-dimethylphenyl)propiophenone |
898753-39-4 | 500mg |
$ 735.00 | 2022-06-06 | ||
| A2B Chem LLC | AX77711-1g |
4'-Chloro-3-(2,5-dimethylphenyl)propiophenone |
898753-39-4 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AX77711-2g |
4'-Chloro-3-(2,5-dimethylphenyl)propiophenone |
898753-39-4 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AX77711-5g |
4'-Chloro-3-(2,5-dimethylphenyl)propiophenone |
898753-39-4 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782922-1g |
4'-Chloro-3-(2,5-dimethylphenyl)propiophenone |
898753-39-4 | 98% | 1g |
￥20196.00 | 2024-04-26 |
4'-Chloro-3-(2,5-dimethylphenyl)propiophenone Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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